Cas no 2229459-83-8 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine
• CAS No: 2229459-83-8
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6338333
• PubChem ID: 165701650
• Update Time: 2025-05-20

2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine
• EN300-1728198
• 2229459-83-8

• Inchi： 1S/C10H16N2OS/c1-10(6-11,13-2)8-5-14-9(12-8)7-3-4-7/h5,7H,3-4,6,11H2,1-2H3
• InChI Key： GOCZJTLMAUWUJF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(CN)OC)N=C1C1CC1

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine

Exploring the Chemistry and Applications of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine (CAS No. 2229459-83-8)

The compound 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine (CAS No. 2229459-83-8) is a structurally intriguing molecule that has garnered attention in the field of medicinal chemistry and drug discovery. This article delves into its chemical properties, synthesis, potential applications, and relevance in current research trends. With the increasing interest in heterocyclic compounds and their role in pharmaceuticals, understanding this molecule's unique attributes is essential for researchers and industry professionals.

The molecular structure of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine features a thiazole ring substituted with a cyclopropyl group, coupled with a methoxypropan-1-amine side chain. This combination imparts distinct electronic and steric properties, making it a valuable scaffold for designing bioactive molecules. The presence of the cyclopropyl group is particularly noteworthy, as it is known to enhance metabolic stability and influence the molecule's binding affinity to biological targets.

Recent studies highlight the growing demand for small-molecule modulators in drug development, especially in targeting GPCRs (G-protein-coupled receptors) and kinases. The structural motifs in 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine align with these trends, suggesting its potential as a lead compound for therapeutic applications. Researchers are particularly interested in its role in central nervous system (CNS) disorders, given the amine functionality, which is a common feature in neuroactive drugs.

From a synthetic perspective, the preparation of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine involves multi-step organic transformations, including cyclopropanation and thiazole ring formation. Advances in catalytic methods and green chemistry have streamlined its synthesis, reducing the reliance on hazardous reagents and improving yields. These developments are crucial for scaling up production while adhering to sustainable chemistry principles, a hot topic in the pharmaceutical industry.

The compound's physicochemical properties, such as logP (lipophilicity) and pKa, are critical for its pharmacokinetic profile. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest favorable characteristics, including moderate solubility and permeability, which are desirable for oral bioavailability. These attributes make it a promising candidate for further preclinical evaluation.

In the context of drug repurposing, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine has been explored for its potential in treating inflammatory diseases and infectious diseases. Its structural similarity to known anti-inflammatory agents and antimicrobial compounds has spurred interest in its mechanistic studies. With the rise of antibiotic resistance, discovering new scaffolds with activity against resistant strains is a priority, and this compound could contribute to such efforts.

Market dynamics indicate a steady demand for novel pharmaceutical intermediates, and 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine fits into this niche. Its CAS No. 2229459-83-8 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet client needs.

Looking ahead, the integration of artificial intelligence (AI) in drug discovery could further elevate the importance of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine. AI-driven virtual screening and molecular docking studies may uncover new therapeutic targets for this molecule, accelerating its transition from the lab to the clinic. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing precision medicine.

In summary, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methoxypropan-1-amine (CAS No. 2229459-83-8) represents a fascinating area of research with broad implications for drug development. Its unique structure, coupled with its potential applications in CNS disorders, inflammatory diseases, and infectious diseases, makes it a compound worth watching. As synthetic methodologies evolve and AI-powered drug discovery gains traction, the future of this molecule looks promising, offering new opportunities for innovation in the life sciences.